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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the in vivo anti-tumor activity of SAR103168, a
multi-kinase inhibitor, in preclinical models of myeloid leukemia. Its performance is
contextualized by comparing it with other kinase inhibitors investigated for similar indications.
This document summarizes key experimental data, details relevant methodologies, and
visualizes associated biological pathways and workflows to support further research and
development in this area.

Comparative Analysis of In Vivo Anti-Tumor Activity

SAR103168 has demonstrated notable anti-tumor efficacy in xenograft models of acute
myeloid leukemia (AML) and chronic myeloid leukemia (CML). To provide a clear comparison,
the following table summarizes its activity alongside other relevant kinase inhibitors.
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Compound

Target
Profile

Animal
Model

Cell Line

Dosing
Regimen

Key
Outcomes

SAR103168

Src family,
Abl, VEGFR,
PDGFR,
FGFR, Tie2,
EGFR

SCID Mice

KG1, EOL-1,
Kasumi-1,

CTV1 (AML);
K562 (CML)

16.7 mg/kg IV
or2x40
mg/kg PO

Impaired
tumor growth
and induced
tumor
regression.
Showed
synergistic
activity with
cytarabine.[1]
[2]

Sorafenib (in
combination
with
Cytarabine)

Multi-kinase
(Raf, VEGFR,
PDGFR,
FLT3, c-KIT)

NOD-SCID-

IL2Rynull
Mice

U937 (AML)

Sorafenib: 60
mg/kg PO,
twice daily;
Cytarabine:
6.25 mg/kg IP

Significantly
prolonged
median
survival to 46
days vs. 36
days for
cytarabine
alone and 19
days for

control.

TLO2-59

Fgr (Src-

family kinase)

Mouse

Xenograft

MV4-11
(AML)

10 mg/kg PO,
daily for 3
weeks

Completely
eliminated
leukemic
cells from the
spleen and
peripheral
blood;
significantly
reduced bone
marrow

engraftment.

[3]4]
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Signaling Pathway of SAR103168 Targets

SAR103168 is a potent inhibitor of a wide range of tyrosine kinases that are critical for tumor
cell proliferation, survival, and angiogenesis. The diagram below illustrates the key signaling
pathways affected by SAR103168.
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1. AML Cell Culture
(e.g., KG1, MV4-11)

l

2. Cell Preparation &
Viability Check

:

3. Intravenous Injection
into SCID/NSG Mice

:

4. Monitor Engraftment
(hCD45+ in Blood)

:

5. Randomize Mice into
Treatment Groups

6. Drug Administration
(e.g., SAR103168, Vehicle)

7. Monitor Tumor Burden
& Animal Health

:

8. Endpoint Analysis
(Survival, Organ Infiltration)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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